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Compound of Interest

Compound Name: (S)-2-Bromobutanoic acid

Cat. No.: B144282

An In-Depth Technical Guide to the Physical Properties of (S)-2-Bromobutanoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of (S)-2-
Bromobutanoic acid, a chiral molecule of interest in pharmaceutical synthesis. The
information presented herein is intended to support research and development activities by
providing reliable data and standardized experimental protocols.

Core Physical Properties

(S)-2-Bromobutanoic acid is a colorless to clear yellow, oily liquid at room temperature.[1] It is
a halogenated carboxylic acid, and its physical characteristics are crucial for handling, reaction
setup, and purification processes.

Quantitative Data Summary

The following table summarizes the key physical properties of (S)-2-Bromobutanoic acid that
have been reported in the literature.
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Physical Property Value Conditions
Boiling Point 99-103 °C at 10 mmHg
107 °C at 1.6 kPa
127-128 °C at 3.33 kPa
181-182 °C at 33.25 kPa
917 °C at atmospheric pressure

(calculated)
Density 1.567 g/mL at 25 °C
1.625 g/mL Not specified
Melting Point -4 °C
Refractive Index n20/D 1.474 at 20 °C
Water Solubility 66 g/L at 20 °C

Note: The boiling point of a substance is dependent on the ambient pressure. The provided
data illustrates this relationship for (S)-2-Bromobutanoic acid.[1][2][3][4][5][6][7][8]

Experimental Protocols

Accurate determination of physical properties is fundamental in chemical research. The
following sections detail generalized experimental methodologies for determining the boiling
point and density of liquid carboxylic acids like (S)-2-Bromobutanoic acid.

Determination of Boiling Point (Capillary Method)

This method is suitable for determining the boiling point of small quantities of a liquid.
Materials:
o Sample of (S)-2-Bromobutanoic acid

e Thiele tube or other heating apparatus (e.g., oil bath)

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b144282?utm_src=pdf-body
https://www.chembk.com/en/chem/(2S)-2-bromobutanoic%20acid
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9950362.aspx
http://www.stenutz.eu/chem/solv6%20(2).php?name=2-bromobutanoic+acid
https://en.wikipedia.org/wiki/2-Bromobutyric_acid
https://www.sigmaaldrich.com/HK/zh/product/aldrich/147877
https://www.guidechem.com/dictionary/en/80-58-0.html
https://www.sigmaaldrich.com/US/en/product/aldrich/147877
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7338667.htm
https://www.benchchem.com/product/b144282?utm_src=pdf-body
https://www.benchchem.com/product/b144282?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Thermometer (calibrated)

Capillary tube (sealed at one end)

Small test tube

Heat source (e.g., Bunsen burner or heating mantle)

Stand and clamp

Procedure:

A small amount of the liquid (S)-2-Bromobutanoic acid is placed into the small test tube.

The capillary tube, with its open end downwards, is placed into the test tube containing the
liquid.

The test tube is attached to the thermometer, ensuring the bulb of the thermometer and the
sample are at the same level.

The entire assembly is then immersed in a Thiele tube or an oil bath.

The apparatus is heated gently. As the temperature rises, air trapped in the capillary tube will
be seen to escape as a stream of bubbles.

Heating is continued until a rapid and continuous stream of bubbles emerges from the
capillary tube.

The heat source is then removed, and the liquid is allowed to cool.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to enter the capillary tube.[9][10][11]

Determination of Density (Pycnometer Method)

The density of a liquid can be accurately determined using a pycnometer, a glass flask with a

close-fitting ground glass stopper with a capillary tube through it.

Materials:
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Pycnometer (of a known volume)

Analytical balance

Sample of (S)-2-Bromobutanoic acid

Distilled water (for calibration)

Thermostatic bath

Procedure:

The pycnometer is thoroughly cleaned, dried, and its empty weight is accurately determined
using an analytical balance.

o The pycnometer is then filled with distilled water and placed in a thermostatic bath at a
specific temperature (e.g., 25 °C) until it reaches thermal equilibrium.

o The water level is adjusted to the mark on the capillary, any excess is wiped off, and the
pycnometer is weighed again to determine the weight of the water.

e The pycnometer is then emptied, dried, and filled with the (S)-2-Bromobutanoic acid.
o The same procedure of thermal equilibration and weighing is repeated for the sample.
» The density of the (S)-2-Bromobutanoic acid is calculated using the following formula:

Density of sample = (Mass of sample / Mass of water) x Density of water at the
measurement temperature.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the experimental determination of the
boiling point and density of a liquid sample such as (S)-2-Bromobutanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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